Cas no 34605-62-4 (Ethyl 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• CAS No: 34605-62-4
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 1463355
• PubChem ID: 901798
• Update Time: 2025-04-20

Ethyl 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carboxylic acid, 5-amino-1,3-dimethyl-, ethyl ester
• 5-AMINO-1, 3-DIMETHYL-1H-PYRAZOLE-4-CARBOXALATE
• ethyl 5-amino-1,3-dimethylpyrazole-4-carboxylate
• DB-142429
• AJ-077/14441003
• AKOS022641383
• ethyl5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• Z440623562
• CS-0249406
• SCHEMBL10577895
• EN300-43405
• 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxalate
• ethyl 5-amino-1,3-dimethyl-1H-pyrazole-4-carboxylate
• 34605-62-4
• DTXSID20358535
• G87035
• Ethyl 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxylate

• Inchi： 1S/C8H13N3O2/c1-4-13-8(12)6-5(2)10-11(3)7(6)9/h4,9H2,1-3H3
• InChI Key： HNAXVECMNRHKAR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NN(C)C=1N)=O

Computed Properties

• Exact Mass: 183.10089
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 105-107 °C
• Boiling Point: 299.1±35.0 °C at 760 mmHg
• Flash Point: 134.7±25.9 °C
• PSA: 70.14
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Ethyl 5-Amino-1,3-dimethyl-1H-pyrazole-4-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)